5-(1,3-Benzoxazol-2-yl)-2-methylaniline

• IUPAC Name: 5-(1,3-benzoxazol-2-yl)-2-methylaniline
• InChI: InChI=1S/C14H12N2O/c1-9-6-7-10(8-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3
• InChI Key: KXXDLQRHCXWKCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)N
• Molecular Formula: C14H12N2O
• DSSTOX Substance ID: DTXSID001296721
• Molecular Weight: 224.26 g/mol
• CAS No.: 292644-38-3

Description

5-(1,3-Benzoxazol-2-yl)-2-methylaniline is a compound that belongs to the benzoxazole family, which is known for its diverse biological activities and applications in various fields. Benzoxazoles are heterocyclic compounds containing both nitrogen and oxygen atoms in their ring structure. This particular compound has a benzoxazole moiety attached to a methylaniline group, making it a valuable molecule for research and industrial applications.

Mechanism of Action

Target of Action

Benzoxazole derivatives have been found to interact with a variety of targets, including fructose-1,6-bisphosphatase 1 . This enzyme plays a crucial role in glucose metabolism, specifically in the gluconeogenesis pathway .

Mode of Action

Benzoxazole derivatives are known for their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis c virus, 5-ht3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and rho-kinase inhibition

Biochemical Pathways

Benzoxazole derivatives have been associated with a variety of biochemical pathways due to their broad pharmacological activities

Result of Action

Benzoxazole derivatives have been associated with a variety of effects due to their broad pharmacological activities

Biochemical Analysis

Biochemical Properties

5-(1,3-Benzoxazol-2-yl)-2-methylaniline plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to exhibit antimicrobial activity by inhibiting the growth of Gram-positive and Gram-negative bacteria, as well as certain fungal strains . The interaction of this compound with bacterial enzymes disrupts essential metabolic pathways, leading to cell death. Additionally, this compound has demonstrated anticancer activity by inducing apoptosis in cancer cells through the modulation of specific signaling pathways .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. In cancer cells, this compound has been shown to induce apoptosis by activating caspase enzymes and disrupting mitochondrial membrane potential . Furthermore, this compound influences cell signaling pathways, such as the PI3K/Akt and MAPK pathways, leading to altered gene expression and inhibition of cell proliferation . In microbial cells, this compound interferes with cell wall synthesis and protein synthesis, resulting in cell lysis and death .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to specific enzymes and proteins, inhibiting their activity and disrupting normal cellular functions . For example, in cancer cells, this compound binds to and inhibits the activity of topoisomerase enzymes, leading to DNA damage and apoptosis . Additionally, this compound modulates the expression of genes involved in cell cycle regulation and apoptosis, further contributing to its anticancer effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability of this compound is crucial for its long-term efficacy. Studies have shown that this compound remains stable under standard laboratory conditions, with minimal degradation over time . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained antimicrobial and anticancer effects, with no significant loss of activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits potent antimicrobial and anticancer activities with minimal toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . Threshold effects have been identified, where doses above a certain level result in significant adverse effects, highlighting the importance of dose optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound is metabolized primarily in the liver, where it undergoes phase I and phase II metabolic reactions . Enzymes such as cytochrome P450 oxidases play a crucial role in the oxidation of this compound, leading to the formation of metabolites that are further conjugated and excreted . The effects of this compound on metabolic flux and metabolite levels are significant, as it can alter the balance of key metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is efficiently taken up by cells through active transport mechanisms and is distributed to various cellular compartments . Binding proteins such as albumin facilitate the transport of this compound in the bloodstream, ensuring its delivery to target tissues . The localization and accumulation of this compound within cells are influenced by its chemical properties and interactions with cellular components .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is predominantly localized in the cytoplasm and mitochondria, where it exerts its effects on cellular processes . Targeting signals and post-translational modifications play a role in directing this compound to specific compartments within the cell . The activity of this compound is influenced by its localization, as it interacts with key enzymes and proteins within these subcellular compartments .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1,3-Benzoxazol-2-yl)-2-methylaniline typically involves the condensation of 2-aminophenol with an appropriate aldehyde or ketone. One common method is the reaction of 2-aminophenol with an aldehyde in the presence of a catalyst such as pent-ethylene diammonium pentachloro bismuth under solvent-free conditions at room temperature . Another approach involves the use of nickel (II) complexes of benzoyl hydrazones as catalysts for the synthesis of 2-aryl benzoxazoles .

Industrial Production Methods

Industrial production methods for benzoxazole derivatives often involve the use of high-throughput techniques and scalable reaction conditions. These methods may include the use of continuous flow reactors, microwave-assisted synthesis, and other advanced technologies to ensure efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

5-(1,3-Benzoxazol-2-yl)-2-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The benzoxazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C₁₄H₁₂N₂O
• Structure : The compound features a benzoxazole ring fused to a methylaniline group, contributing to its unique chemical properties.

Chemistry

5-(1,3-Benzoxazol-2-yl)-2-methylaniline serves as a building block for synthesizing more complex molecules and ligands in coordination chemistry. Its structural features allow for various chemical reactions, including oxidation, reduction, and substitution.

Reaction Type	Description	Common Reagents
Oxidation	Forms quinone derivatives	Potassium permanganate, hydrogen peroxide
Reduction	Converts to amine derivatives	Sodium borohydride, lithium aluminum hydride
Substitution	Electrophilic/nucleophilic substitutions	Halogens, alkylating agents

Biology

The compound exhibits notable biological activities , particularly in antimicrobial and anticancer research. Its efficacy against various pathogens has been documented in several studies.

Biological Activity	Target Organisms/Cells	IC/MIC Values
Antimicrobial	Gram-positive bacteria (e.g., Bacillus subtilis)	TBD
Anticancer	Cancer cell lines (e.g., MCF7)	TBD

Research indicates that this compound can induce apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial membrane potential.

Medicine

Due to its biological properties, this compound is explored for potential therapeutic applications. Studies have shown its capability as an anticancer and antimicrobial agent.

• Anticancer Studies : Investigations have revealed significant antitumor activities across multiple cancer cell lines. For example, related compounds have demonstrated varying degrees of cytotoxicity against different cancer cell lines.

Compound	Cell Line	IC (µM)
This compound	MCF7 (Breast Cancer)	TBD
Benzoxazole Derivative A	HCT116 (Colorectal Cancer)	4.52
Benzoxazole Derivative B	HepG2 (Liver Cancer)	1.54

Industry

In industrial applications, this compound is utilized in developing new materials such as polymers and dyes due to its unique chemical properties. Its versatility makes it suitable for various formulations and applications.

Case Studies

• Anticancer Activity : A study on benzoxazole derivatives demonstrated significant antitumor activity against several cancer cell lines. Some derivatives outperformed standard treatments like doxorubicin.
• Antimicrobial Activity : A comprehensive screening of benzoxazoles revealed selective antibacterial properties primarily against Gram-positive bacteria while exhibiting lower toxicity towards normal cells compared to cancerous cells.

Comparison with Similar Compounds

Similar Compounds

6-(1,3-Benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidine: This compound has a similar benzoxazole moiety and exhibits antimicrobial activity.

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone: Another benzoxazole derivative with antifungal properties.

Uniqueness

5-(1,3-Benzoxazol-2-yl)-2-methylaniline is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a benzoxazole ring with a methylaniline group makes it particularly valuable for applications requiring both aromatic and heterocyclic functionalities.

Biological Activity

5-(1,3-Benzoxazol-2-yl)-2-methylaniline is a compound that belongs to the benzoxazole family, characterized by its unique structure which includes a benzoxazole ring fused to an aniline moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial applications. This article explores the biological activity of this compound, summarizing key research findings, case studies, and relevant data.

Chemical Structure and Properties

The molecular formula of this compound is C$_{10}$H$_{9}$N$_{2}$O. The compound features:

• Benzoxazole Ring : A fused benzene and oxazole ring that contributes to its biological properties.
• Aniline Moiety : An amine group attached to the benzene ring, enhancing its reactivity and potential interactions with biological targets.

Anticancer Activity

Research indicates that benzoxazole derivatives, including this compound, exhibit significant anticancer properties. A study on similar compounds demonstrated varying degrees of cytotoxicity against different cancer cell lines.

Compound	Cell Line	IC$_{50}$ (µM)
This compound	MCF7 (Breast Cancer)	TBD
Benzoxazole Derivative A	HCT116 (Colorectal Cancer)	4.52
Benzoxazole Derivative B	HepG2 (Liver Cancer)	1.54

Note: The specific IC$_{50}$ values for this compound are yet to be determined in published literature.

Antimicrobial Activity

The antimicrobial potential of benzoxazole derivatives has been investigated with promising results. For instance, compounds related to the benzoxazole structure have shown selective activity against Gram-positive bacteria.

Compound	Target Bacteria	MIC (µg/mL)
This compound	Bacillus subtilis	TBD
Benzoxazole Derivative C	Candida albicans	20
Benzoxazole Derivative D	Escherichia coli	>100

Note: Further studies are required to establish the MIC for this compound.

The precise mechanism of action for this compound remains largely unexplored. However, it is hypothesized that the compound may interact with specific molecular targets such as enzymes or receptors involved in cell proliferation and apoptosis.

Potential Targets

• DprE1 Enzyme : Related compounds have shown inhibition of DprE1, an enzyme critical in tuberculosis treatment.
  • Example: Compounds BOK-2 and BOK-3 exhibited IC$_{50}$ values of 2.2 ± 0.1 µM and 3.0 ± 0.6 µM respectively against DprE1 .
• EGFR Pathway : Some benzoxazole derivatives are known to inhibit EGFR tyrosine kinase activity, which is crucial in many cancers .

Case Studies

A series of studies have been conducted on related compounds to evaluate their biological activities:

• Anticancer Studies : Investigations into various benzoxazole derivatives revealed significant antitumor activities across multiple cancer cell lines with some compounds outperforming standard treatments like doxorubicin .
• Antimicrobial Studies : A comprehensive screening of benzoxazoles demonstrated selective antibacterial properties primarily against Gram-positive bacteria while exhibiting lower toxicity towards normal cells compared to cancerous cells .

Synthesis routes and methods

Procedure details

Prepared by the method of Example 1a), from 2-aminophenol (720 mg, 7.0 mmol) and 3-amino-4-methylbenzoic acid (1.00 g, 7.0 mmol) the subtitle compound was obtained, 942 mg (57%). 1H NMR (DMSO) δ 7.67(m, 2H), 7.42(s, 1H), 7.31(m, 2H), 7.24(d, 1H), 7.07(d, 1H), 2.43(s, 3H). MS 225 m/z (M+H)+.